Cas no 31317-15-4 (Dibenzothiophene,1,3-dimethyl-)

Dibenzothiophene,1,3-dimethyl- Properties

Names and Identifiers

• Dibenzothiophene,1,3-dimethyl-
• 1,3-Dimethyldibenzothiophene
• 1,3-dimethyl-Dibenzothiophene
• 1,3-Dimethyldibenzothiophene500µg
• 3,5-Dimethyldibenzothiophen
• Dibenzothiophene,1,3-dimethyl
• 31317-15-4
• 1,3-Dimethyldibenzo[b,d]thiophene
• DTXSID20424042
• Dibenzothiophene, 1,3-dimethyl
• FT-0726725
• IPMMDFNYBNKMQS-UHFFFAOYSA-N
• SCHEMBL14798097
• +Expand

• InChIKey： IPMMDFNYBNKMQS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12S/c1-9-7-10(2)14-11-5-3-4-6-12(11)15-13(14)8-9/h3-8H,1-2H3
• SMILES： CC1C2=C(SC3C=CC=CC=32)C=C(C)C=1

Computed Properties

• Exact Mass: 212.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 212.06597156g/mol
• Heavy Atom Count: 15
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• LogP: 4.67130
• PSA: 28.24000

Dibenzothiophene,1,3-dimethyl- Security Information

Dibenzothiophene,1,3-dimethyl- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%